Cas no 2229280-45-7 (3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 2229280-45-7
• MF: C₉H₆F₃NO₂S
• MW: 249.209651470184
• CID: 5963763
• PubChem ID: 165632916
• Update Time: 2025-09-24

3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• EN300-1970088
• 2229280-45-7

• Inchi： 1S/C9H6F3NO2S/c10-9(11,12)6(2-8(14)15)7-1-5(3-13)4-16-7/h1,4,6H,2H2,(H,14,15)
• InChI Key： WXXQRQQDXWUTIG-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 249.00713409g/mol
• Monoisotopic Mass: 249.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2229280-45-7)

3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2229280-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyanothiophene moiety with a trifluorobutanoic acid group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2229280-45-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

The compound's 4-cyanothiophen-2-yl group is particularly noteworthy, as thiophene derivatives are widely explored for their electronic and pharmacological properties. Coupled with the trifluoromethyl (-CF₃) group, this structure enhances metabolic stability and lipophilicity—key traits in drug design. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Searches for "fluorinated thiophene derivatives" and "cyanothiophene applications" have surged, reflecting growing interest in its utility.

From a synthetic chemistry perspective, 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its carboxylic acid functionality allows further derivatization into esters or amides, expanding its applicability. Researchers frequently query "how to synthesize trifluorobutanoic acid derivatives" or "cyanothiophene reactivity," underscoring its technical relevance.

Environmental and regulatory considerations are also pivotal. The compound's fluorine atoms contribute to its persistence, aligning with broader discussions on sustainable fluorine chemistry. Innovations in green synthesis methods for such compounds are increasingly sought after, as evidenced by search trends like "eco-friendly fluorination techniques." Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a common concern in peer-reviewed studies.

In material science, the π-conjugated system of the thiophene ring lends itself to applications in organic electronics. Queries like "thiophene-based semiconductors" or "fluorinated organic materials" highlight interdisciplinary interest. Meanwhile, its CAS No. 2229280-45-7 ensures unambiguous identification in patent filings, particularly for high-value fine chemicals.

To summarize, 3-(4-cyanothiophen-2-yl)-4,4,4-trifluorobutanoic acid exemplifies the convergence of medicinal chemistry and advanced materials. Its structural hybridity addresses multiple industry pain points, from drug discovery to functional materials. As research evolves, this compound will likely remain a keystone in innovation-driven sectors.